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Compound of Interest

Compound Name: cis-3-Octen-1-ol

Cat. No.: B1661926 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides critical guidance for the safe handling and disposal of cis-3-Octen-1-
ol in a laboratory setting. Adherence to these procedures is essential to minimize risks and

ensure a safe working environment for researchers, scientists, and drug development

professionals.

Hazard Summary
cis-3-Octen-1-ol is classified as a combustible liquid and can cause skin and eye irritation.[1]

[2] Inhalation may be harmful, and it is also recognized as very toxic to aquatic life.[1]

Appropriate personal protective equipment (PPE) and handling procedures are mandatory to

prevent exposure.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is required when working with cis-3-Octen-
1-ol. The following PPE must be worn:

Eye and Face Protection: Chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166 are necessary to prevent splashes.[3]

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves. The specific glove material should be

selected based on the breakthrough time for cis-3-Octen-1-ol.

Protective Clothing: A lab coat or other protective clothing is required to prevent skin

contact.[3]

Respiratory Protection: While general ventilation is often sufficient, a NIOSH-approved

respirator may be necessary for large quantities or in situations with inadequate ventilation.

Quantitative Data Summary
Property Value Reference / Note

Chemical Formula C8H16O [1]

Molecular Weight 128.21 g/mol [1]

Appearance Colorless Liquid [4]

Flash Point 82 °C / 179.6 °F [3]

Boiling Point
174 °C / 345.2 °F @ 760

mmHg
[4]

Hazards

Combustible liquid, Causes

skin and eye irritation, Harmful

if swallowed or inhaled, Very

toxic to aquatic life.

[1][3]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[3]

Assemble all necessary materials and equipment before handling the chemical.

Verify that an eyewash station and safety shower are readily accessible.[4]
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Don all required personal protective equipment (PPE) as outlined above.

Handling:

Keep the container of cis-3-Octen-1-ol tightly closed when not in use.[3][4]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

In Case of a Spill:

Remove all sources of ignition.[3]

Ventilate the area of the spill.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material and place it in a suitable, labeled container for disposal.[3]

Disposal Plan
Waste Collection: All waste containing cis-3-Octen-1-ol, including contaminated absorbents

and disposable PPE, must be collected in a designated and properly labeled hazardous

waste container.

Disposal Procedure: Dispose of the chemical waste through an approved waste disposal

plant.[3][4] Do not dispose of it down the drain or with regular trash.[3] All disposal activities

must comply with local, state, and federal regulations.

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of cis-
3-Octen-1-ol from initial preparation to final disposal.
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Caption: Safe handling workflow for cis-3-Octen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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